N-(2-(benzofuran-2-yl)-2-(dimethylamino)ethyl)-1-methyl-1H-imidazole-4-sulfonamide
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Description
N-(2-(benzofuran-2-yl)-2-(dimethylamino)ethyl)-1-methyl-1H-imidazole-4-sulfonamide is a useful research compound. Its molecular formula is C16H20N4O3S and its molecular weight is 348.42. The purity is usually 95%.
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Scientific Research Applications
Organic Synthesis and Heterocyclic Chemistry
- Synthesis of Heterocyclic Compounds : Research has demonstrated methodologies for synthesizing heterocyclic compounds containing sulfonamide groups, which are known for their wide range of biological activities. These methods facilitate the creation of complex molecules for further pharmacological evaluation (Rozentsveig et al., 2013; Rozentsveig et al., 2014).
Medicinal Chemistry and Biological Applications
- Antimicrobial and Antiproliferative Agents : Studies have shown that sulfonamide derivatives, including structures similar to the queried compound, exhibit potent antimicrobial and antiproliferative activities. These findings suggest potential applications in developing new therapeutics for cancer and infectious diseases (Shimaa M. Abd El-Gilil, 2019; M. E. Azab et al., 2013).
- Carbonic Anhydrase Inhibitors : Sulfonamide derivatives have been evaluated for their inhibitory activity against carbonic anhydrase enzymes, highlighting their potential for treating conditions like glaucoma, epilepsy, and mountain sickness (K. Kucukoglu et al., 2016).
Materials Science
- Photochromic Materials : The incorporation of heterocyclic sulfonamide into polymers has led to the development of materials with photochromic properties, useful in applications ranging from smart windows to UV protection (E. Ortyl et al., 2002).
Drug Metabolism and Pharmacokinetics
- Drug Metabolite Synthesis via Biocatalysis : Biocatalytic processes have been employed to produce mammalian metabolites of biaryl-bis-sulfonamide compounds, facilitating the study of their pharmacokinetics and metabolic pathways. This approach is crucial for understanding the disposition and potential interactions of drug candidates (M. Zmijewski et al., 2006).
properties
IUPAC Name |
N-[2-(1-benzofuran-2-yl)-2-(dimethylamino)ethyl]-1-methylimidazole-4-sulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N4O3S/c1-19(2)13(15-8-12-6-4-5-7-14(12)23-15)9-18-24(21,22)16-10-20(3)11-17-16/h4-8,10-11,13,18H,9H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UEMXBQQATRSNAB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(N=C1)S(=O)(=O)NCC(C2=CC3=CC=CC=C3O2)N(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N4O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.